Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate

• IUPAC Name: methyl 4-[[(E)-2-cyano-2-thiophen-3-ylethenyl]amino]benzoate
• InChI: InChI=1S/C15H12N2O2S/c1-19-15(18)11-2-4-14(5-3-11)17-9-13(8-16)12-6-7-20-10-12/h2-7,9-10,17H,1H3/b13-9-
• InChI Key: YJZSWEJOLLBGCL-LCYFTJDESA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=CSC=C2
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)N/C=C(/C#N)\C2=CSC=C2
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol

Description

“Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate” is a chemical compound with the CAS Number: 477851-26-6. It has a molecular weight of 285.35. The IUPAC name for this compound is methyl (E)-4-((2-cyano-2-(1H-1lambda3-thiophen-3-yl)vinyl)amino)benzoate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H13N2O2S/c1-19-15(18)11-2-4-14(5-3-11)17-9-13(8-16)12-6-7-20-10-12/h2-7,9-10,17,20H,1H3/b13-9-. This code provides a detailed representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 285.35. It’s stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Reactivity

Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate and its derivatives have been explored in various synthesis and reactivity studies. The reactions of these compounds with nucleophilic reagents, such as amines and active methylene compounds, lead to the formation of products by substitution of certain groups, demonstrating their utility in organic synthesis (Kisaki et al., 1974). Similarly, the work on cyanopyridine-thiones and thieno[2,3-b]pyridines indicates their potential for generating new compounds with anticipated biological activities (Mohamed et al., 2007).

Anticancer Activity

Some derivatives of Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate have shown significant anticancer activities. For instance, a series of S-glycosyl and S-alkyl derivatives of these compounds were synthesized and screened as anticancer agents, showing promising results in vitro against different cancer cell lines (Saad & Moustafa, 2011).

Nonlinear Optical Properties

The molecular first hyperpolarizability of a series of nonlinear optical (NLO) chromophores comprising amino-benzene with an additional methoxy or benzyloxy group as the donor units, and compounds similar to Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate as the acceptor units, was studied. These structures exhibited improvement in linear and nonlinear optical properties, indicating their potential applications in NLO technologies (Yamada et al., 2013).

Electrochromic Properties

The electrochromic properties of vinyl polymers containing pendant 1,4-di(2-thienyl)benzene, which is structurally related to Methyl 4-{[2-cyano-2-(3-thienyl)vinyl]amino}benzenecarboxylate, were investigated. These polymers undergo a reversible color change upon electrochemical doping and dedoping, suggesting their potential use in electrochromic devices (Imae et al., 1997).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound can be found online. It’s always important to refer to the MSDS for detailed safety and hazard information.